Cas no 2101-88-4 (1-azido-4-bromobenzene)

• Product Name: 1-azido-4-bromobenzene
• CAS No: 2101-88-4
• Molecular Formula: C₆H₄N₃Br
• Molecular Weight: C6H4BrN3
• MDL: MFCD09281823
• CID: 866207
• PubChem ID: 75005

1-azido-4-bromobenzene Properties

Names and Identifiers

• benzene, 1-azido-4-bromo-
• 1-AZIDO-4-BROMOBENZENE
• 1-AZIDO-4-BROMOBENZENE SOLUTION
• 4-Bromophenyl azide
• p-Bromophenyl azide
• 4-Bromophenyl azide solution
• CAA10188
• 4-Azidobromobenzene
• ALBB-032807
• Z235340111
• AKOS009120154
• J-013771
• CHEMBL3236178
• p-Brom-phenylazid
• BS-13215
• EN300-27300
• F2157-0573
• 2101-88-4
• 1-azido-4-bromo-benzene
• SCHEMBL14710977
• AB50568
• 1-Azido-4-bromobenzene 0.5 M in tert-butyl methyl ether
• DTXSID10175218

• MDL： MFCD09281823
• InChIKey： WHSJSMSBFMDFHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4BrN3/c7-5-1-3-6(4-2-5)9-10-8/h1-4H
• SMILES： C1=CC(=CC=C1N=[N+]=[N-])Br

Computed Properties

• Exact Mass: 196.95892
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 196.95886
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 14.4

Experimental Properties

• PSA: 48.76
• Refractive Index: 1.6400 (estimate)
• Boiling Point: °Cat760mmHg
• Melting Point: 20°C
• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Color/Form: ~0.5 M in tert-butyl methyl ether
• Density: 1.5827

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides